1-((5-chloro-2-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine
• InChI: InChI=1S/C16H20ClN3O3S/c1-19-9-7-14(18-19)12-4-3-8-20(11-12)24(21,22)16-10-13(17)5-6-15(16)23-2/h5-7,9-10,12H,3-4,8,11H2,1-2H3
• InChI Key: YDHTUQIREIKUPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H20ClN3O3S
• Molecular Weight: 369.9 g/mol

Description

1-((5-chloro-2-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as a piperidine-based sulfonamide and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The chemical compound 1-((5-chloro-2-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine has been explored for its potential in synthesizing new heterocyclic compounds with antimicrobial properties. For instance, a study detailed the synthesis of various heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole, which upon reaction with different reagents, yielded compounds with potential antimicrobial activities (El‐Emary, Al-muaikel, & Moustafa, 2002).

Radioligand Development for Imaging

Research has also been conducted on the development of radioligands for imaging purposes, particularly in positron emission tomography (PET). A specific study synthesized and evaluated a compound related to the aforementioned chemical structure for its potential as an imaging agent for CB1 receptors in the brain, demonstrating its utility in in vitro autoradiography (Kumar et al., 2004).

Molecular Interaction Studies

Another significant area of research involving this compound is in the study of molecular interactions, particularly as an antagonist for specific receptors. For example, the molecular interaction of a closely related antagonist with the CB1 cannabinoid receptor has been studied, providing insights into the conformations and potential therapeutic applications of such compounds (Shim et al., 2002).

Dual Receptor Targeting for CNS Disorders

Research on N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines, closely related to the compound , has shown the possibility of designing selective ligands or multifunctional agents targeting CNS disorders. These compounds have shown promising results as 5-HT7 receptor antagonists and multimodal 5-HT/dopamine receptor ligands, offering potential therapeutic benefits for complex diseases (Canale et al., 2016).